![molecular formula C18H20ClNO4S B4767164 N-(4-chlorobenzyl)-N-(mesitylsulfonyl)glycine](/img/structure/B4767164.png)
N-(4-chlorobenzyl)-N-(mesitylsulfonyl)glycine
Overview
Description
N-(4-chlorobenzyl)-N-(mesitylsulfonyl)glycine, also known as CGP 55845A, is a compound that has gained significant attention in the field of neuroscience and pharmacology. It is a selective antagonist of the GABA(B) receptor, which is a type of neurotransmitter receptor that plays a crucial role in the regulation of neuronal excitability.
Scientific Research Applications
Anticonvulsant Properties
N-(4-chlorobenzyl)-N-(mesitylsulfonyl)glycine derivatives, particularly N-(benzyloxycarbonyl)glycine, have demonstrated significant anticonvulsant properties. Studies have shown that certain derivatives, like N-(benzyloxycarbonyl)glycine benzylamide, exhibit potent anticonvulsant activity comparable to established drugs such as phenytoin. These compounds were effective in various seizure models, including the maximal electroshock test, and displayed a favorable safety profile without acute neurotoxicity at high doses (Geurts, Poupaert, Scriba, & Lambert, 1998).
Enhanced Brain Penetration
Studies involving N-benzyloxycarbonyl[C-14]-glycine, a lipophilic derivative of glycine, have revealed that it exhibits enhanced penetration into the central nervous system compared to glycine. This property makes it a potentially valuable compound for targeting neurological conditions, as it can effectively reach brain tissues (Lambert, Gallez, & Poupaert, 1995).
Crystal Structure Analysis
The crystal structures of derivatives of N-(4-methylbenzenesulfonyl)glycine, a related compound, have been thoroughly investigated. This research provides valuable insights into the molecular conformations and hydrogen-bonding patterns of these compounds, which are crucial for understanding their biological interactions and potential therapeutic applications (Purandara, Foro, & Thimme Gowda, 2018).
Glycine Metabolism
Glycine metabolism plays a significant role in human health, with implications for protein synthesis, enzyme and membrane integrity, and the treatment of various diseases. Understanding the metabolic pathways and interactions of glycine derivatives, including this compound, is essential for leveraging their potential in treating metabolic disorders, enhancing immunity, and supporting wound healing (Wang, Wu, Dai, Yang, Wang, & Wu, 2013).
properties
IUPAC Name |
2-[(4-chlorophenyl)methyl-(2,4,6-trimethylphenyl)sulfonylamino]acetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClNO4S/c1-12-8-13(2)18(14(3)9-12)25(23,24)20(11-17(21)22)10-15-4-6-16(19)7-5-15/h4-9H,10-11H2,1-3H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUEDPPVCDMOFHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)N(CC2=CC=C(C=C2)Cl)CC(=O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.